Cas no 2228927-38-4 (3-(2-Chloro-1,3-thiazol-5-yl)-3-methylbutan-1-amine)

• Product Name: 3-(2-Chloro-1,3-thiazol-5-yl)-3-methylbutan-1-amine
• CAS No: 2228927-38-4
• MF: C₈H₁₃ClN₂S
• MW: 204.720219373703
• CID: 5993575
• PubChem ID: 165851392
• Update Time: 2025-05-21

3-(2-Chloro-1,3-thiazol-5-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-1,3-thiazol-5-yl)-3-methylbutan-1-amine
• 2228927-38-4
• EN300-1994464
• 3-(2-Chloro-1,3-thiazol-5-yl)-3-methylbutan-1-amine

• Inchi： 1S/C8H13ClN2S/c1-8(2,3-4-10)6-5-11-7(9)12-6/h5H,3-4,10H2,1-2H3
• InChI Key： RSMHASTVXDWMMN-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(C)(C)CCN)S1

Computed Properties

• Exact Mass: 204.0487973g/mol
• Monoisotopic Mass: 204.0487973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(2-Chloro-1,3-thiazol-5-yl)-3-methylbutan-1-amine

Comprehensive Overview of 3-(2-Chloro-1,3-thiazol-5-yl)-3-methylbutan-1-amine (CAS No. 2228927-38-4)

The compound 3-(2-Chloro-1,3-thiazol-5-yl)-3-methylbutan-1-amine (CAS No. 2228927-38-4) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications. This thiazole derivative features a chloro-substituted thiazole ring coupled with a branched aliphatic amine, making it a versatile intermediate in pharmaceutical and agrochemical research. Its molecular formula, C₈H₁₃ClN₂S, highlights its compact yet functionally rich architecture, which is increasingly relevant in the development of novel bioactive compounds.

In the context of modern drug discovery, 3-(2-Chloro-1,3-thiazol-5-yl)-3-methylbutan-1-amine is often explored for its potential as a building block in the synthesis of small-molecule therapeutics. Researchers are particularly interested in its thiazole moiety, which is known to exhibit antimicrobial and anti-inflammatory properties. Recent studies have linked similar thiazole derivatives to advancements in treating metabolic disorders and neurological conditions, aligning with current trends in precision medicine. The compound’s CAS No. 2228927-38-4 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

Another area of interest is the compound’s role in agrochemical innovation. The chlorothiazole segment is a common feature in crop protection agents, and 3-(2-Chloro-1,3-thiazol-5-yl)-3-methylbutan-1-amine has been investigated for its potential to enhance the efficacy of pesticides and herbicides. With the global push toward sustainable agriculture, this compound’s ability to contribute to low-toxicity formulations is a key focus. Industry professionals often query its synthesis pathways and structure-activity relationships, underscoring its practical relevance.

From a chemical synthesis perspective, the preparation of 3-(2-Chloro-1,3-thiazol-5-yl)-3-methylbutan-1-amine involves multi-step reactions, including cyclization and functional group transformations. Optimizing its yield and purity is a recurring topic in organic chemistry forums, as researchers seek scalable methods for industrial applications. The compound’s stability under various conditions and its solubility profile are also critical parameters for formulation scientists.

Environmental and regulatory compliance is another hot topic tied to this compound. While it is not classified as a hazardous material, its ecological impact and biodegradability are under scrutiny, especially in regions with stringent chemical safety laws. Analytical techniques like HPLC and mass spectrometry are commonly employed to monitor its presence in environmental samples, addressing concerns about persistent organic pollutants.

In summary, 3-(2-Chloro-1,3-thiazol-5-yl)-3-methylbutan-1-amine (CAS No. 2228927-38-4) represents a compelling case study at the intersection of chemistry, biology, and environmental science. Its dual utility in pharmaceutical and agrochemical domains, combined with its structural novelty, ensures its continued relevance in scientific discourse. As research progresses, this compound is likely to feature prominently in discussions about green chemistry and innovative material design.